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Compound of Interest

Compound Name: 1-(2-Methoxypropoxy)-2-propanol

Cat. No.: B122039 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1-(2-
Methoxypropoxy)-2-propanol, a propylene glycol ether, in various cleaning formulations. Due

to the limited availability of specific performance data for 1-(2-Methoxypropoxy)-2-propanol,
performance characteristics of the closely related and widely used Dipropylene Glycol Methyl

Ether (DPM) are included as a representative proxy.

Introduction
1-(2-Methoxypropoxy)-2-propanol is a colorless liquid with a mild, ether-like odor, belonging

to the family of propylene glycol ethers.[1] Its chemical structure, featuring both ether and

alcohol functional groups, imparts a unique combination of hydrophilic and lipophilic properties.

This dual nature makes it an effective solvent for a wide range of substances, including

greases, oils, resins, and various polar and non-polar materials, rendering it a valuable

component in cleaning formulations.[2][3] It is completely miscible with water and a number of

organic solvents.[2][4]

Physicochemical Properties
A summary of the key physicochemical properties of 1-(2-Methoxypropoxy)-2-propanol is
presented in Table 1. These properties are crucial in determining its suitability for specific
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cleaning applications.

Property Value Reference

Chemical Name
1-(2-methoxypropoxy)propan-

2-ol
[5]

CAS Number 13429-07-7 [5]

Molecular Formula C₇H₁₆O₃ [5]

Molecular Weight 148.20 g/mol [5][6]

Appearance Colorless liquid [1]

Odor Mild, ether-like [1]

Boiling Point 203.3 °C at 760 mmHg [5]

Flash Point 76.7 °C [5]

Density 0.955 g/mL [5]

Vapor Pressure 0.0678 mmHg at 25°C [5]

Water Solubility Miscible [2]

Refractive Index 1.422 [5]

Performance Characteristics in Cleaning
Formulations (with DPM as a proxy)
As a representative propylene glycol ether, DPM exhibits performance characteristics that are

highly relevant to the application of 1-(2-Methoxypropoxy)-2-propanol in cleaning

formulations. These are summarized in Table 2.
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Performance
Characteristic

Description Reference

Solvency Power

Excellent solvency for a wide

variety of resins including

acrylic, epoxies, alkyds,

polyesters, nitrocellulose, and

polyurethanes. Effectively

dissolves oils, greases, and

other contaminants.

[2][4][7]

Evaporation Rate

Moderate to slow evaporation

rate, which allows for longer

contact time with the soil,

enhancing cleaning

performance, especially for

soaking applications.

[1][3]

Surface Tension Reduction

Efficiently reduces the surface

tension of cleaning

formulations, which improves

wetting of surfaces and

penetration into soils.

[3][4]

Coupling Agent

Acts as an excellent coupling

agent, helping to create stable

and homogeneous mixtures of

otherwise immiscible

components in a formulation,

such as water and organic

solvents.

[3][4][8]

Low Odor

Possesses a low, mild odor,

which is advantageous for

formulating consumer and

industrial cleaners used in

enclosed spaces.

[3][7]

Low Toxicity Generally exhibits low toxicity,

making it a safer alternative to

[2][4]
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some harsher industrial

solvents.

Applications in Cleaning Formulations
The versatile properties of 1-(2-Methoxypropoxy)-2-propanol make it suitable for a variety of

cleaning applications:

Household Cleaners: Its good solvency, low odor, and water miscibility make it an effective

ingredient in all-purpose cleaners, floor cleaners, and wax strippers.[3]

Industrial & Institutional Cleaners: Used in heavy-duty degreasers, paint and graffiti

removers, and metal cleaners due to its strong ability to dissolve tough residues like

hardened paint, coatings, and foam.[1][9]

Electronics Cleaning: Can be employed for cleaning printed circuit boards and removing flux

residues.[1]

Precision Cleaning: In the drug development and manufacturing sector, its properties are

beneficial for cleaning laboratory equipment and surfaces where residue-free results are

critical.

Experimental Protocol for Evaluating Cleaning
Efficacy
This protocol provides a general framework for evaluating the cleaning performance of a

formulation containing 1-(2-Methoxypropoxy)-2-propanol. It is based on principles from

established standards such as ASTM D4488 for testing cleaning performance.[10]

Objective: To quantify the soil removal efficacy of a cleaning formulation containing 1-(2-
Methoxypropoxy)-2-propanol from a standardized soiled substrate.

Materials:

Substrate: Standardized panels (e.g., stainless steel, vinyl composite tile).

Soil: A standardized soil mixture (e.g., a mixture of oils, grease, and particulate matter).
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Cleaning Formulation: A test formulation containing a known concentration of 1-(2-
Methoxypropoxy)-2-propanol.

Reference Cleaner: A standard or commercially available cleaner for comparison.

Cleaning Apparatus: A straight-line washability apparatus or a similar automated cleaning

device to ensure reproducibility.

Evaluation Equipment: A colorimeter or spectrophotometer to measure the change in surface

reflectance or a high-resolution camera for visual assessment.

Procedure:

Substrate Preparation: Pre-clean the substrate panels to ensure a uniform surface.

Soiling: Apply the standardized soil mixture uniformly to the substrate panels. Allow the soil

to age for a specified period to ensure it is set.

Cleaning:

Mount a soiled panel in the cleaning apparatus.

Apply a specified amount of the test cleaning formulation to the cleaning sponge or cloth.

Run the cleaning apparatus for a set number of cycles.

Rinse the panel with deionized water and allow it to air dry.

Evaluation:

Measure the reflectance of the cleaned panel using a colorimeter at multiple points.

Calculate the percentage of soil removal based on the reflectance values of the unsoiled,

soiled, and cleaned panels.

Alternatively, a panel of trained evaluators can visually assess the cleaning performance

against a rating scale.
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Data Analysis: Compare the soil removal efficiency of the test formulation with the reference

cleaner.
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Caption: Relationship between properties and cleaning functions.

Experimental Workflow for Cleaning Efficacy Evaluation
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Caption: Workflow for evaluating cleaning efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bio Greenware Ltd | DPM - Dipropylene Glycol Methyl Ether [biogreenware.com]

2. DIPROPYLENE GLYCOL METHYL ETHER (DPGME) - Ataman Kimya
[atamanchemicals.com]

3. saiper.com [saiper.com]

4. DPM (DIPROPYLENE GLYCOL MONOMETHYL ETHER) - Ataman Kimya
[atamanchemicals.com]

5. Page loading... [wap.guidechem.com]

6. 1-(2-Methoxypropoxy)-2-propanol | C7H16O3 | CID 25982 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. nbinno.com [nbinno.com]

8. mistralie.co.uk [mistralie.co.uk]

9. DIPROPYLENE GLYCOL METHYL ETHER - Ataman Kimya [atamanchemicals.com]

10. standards.iteh.ai [standards.iteh.ai]

To cite this document: BenchChem. [Application Notes and Protocols: 1-(2-
Methoxypropoxy)-2-propanol in Cleaning Formulations]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b122039#application-of-1-2-
methoxypropoxy-2-propanol-in-cleaning-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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